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Compound of Interest

Compound Name: 6-(Fluoromethyl)pyridin-2-amine

CAS No.: 899897-14-4

Cat. No.: B8708632

Get Quote

An in-depth technical analysis of 6-(Fluoromethyl)pyridin-2-amine requires moving beyond

basic structural data to understand the mechanistic causality of its synthesis and its strategic

utility in drug discovery and agrochemistry. As a Senior Application Scientist, I have structured

this whitepaper to provide researchers and drug development professionals with a

comprehensive, field-proven guide to the physicochemical profiling, synthetic methodologies,

and downstream applications of this critical building block.

Molecular Architecture and Physicochemical
Profiling
6-(Fluoromethyl)pyridin-2-amine (also known as 2-amino-6-(fluoromethyl)pyridine) is a

fluorinated heterocyclic building block characterized by a pyridine ring substituted with a

primary amine at the C2 position and a fluoromethyl group at the C6 position.

The strategic placement of the fluorine atom serves multiple purposes in medicinal chemistry: it

modulates the basicity of the adjacent pyridine nitrogen through inductive electron withdrawal,

increases the molecule's overall lipophilicity, and acts as a bioisostere for hydroxyl or methyl

groups, thereby improving metabolic stability against cytochrome P450 enzymes.
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Table 1: Quantitative Physicochemical Data

Property Value

IUPAC Name 6-(Fluoromethyl)pyridin-2-amine

Molecular Formula C₆H₇FN₂

Molecular Weight 126.134 g/mol

Monoisotopic / Exact Mass 126.0593 Da

SMILES String c1cc(nc(c1)CF)N

Hydrogen Bond Donors 1 (Primary amine, -NH₂)

Hydrogen Bond Acceptors 3 (Pyridine N, Amine N, Fluorine)

Topological Polar Surface Area (TPSA) 38.9 Å²

Synthetic Methodologies: Mechanistic Causality and
Protocols
The synthesis of heterobenzylic fluorides traditionally relied on harsh, highly reactive reagents.

However, modern synthetic protocols prioritize late-stage functionalization and mild

deoxyfluorination[1]. Below are two self-validating workflows for synthesizing 6-
(Fluoromethyl)pyridin-2-amine, detailing the causality behind each experimental choice.

Method A: Late-Stage C–H Fluorination via Silver(II)
Fluoride
Inspired by the work of Hartwig and Fier, this method leverages commercially available AgF₂

for the direct C–H fluorination of 2-amino-6-methylpyridine[2][3].

Causality & Mechanism: Acetonitrile is explicitly chosen as the solvent because it ligates AgF₂,

increasing its solubility and modulating its reactivity. The ligated AgF₂ acts as a mild source of

electrophilic fluorine radicals. The radical mechanism abstracts a hydrogen atom from the

benzylic/pyridylic position (driven by the thermodynamic stability of the resulting H-F bond),

followed by rapid C-F bond formation. This avoids the need for pre-functionalized substrates[4].
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Step-by-Step Protocol:

Substrate Preparation: Dissolve 2-amino-6-methylpyridine (1.0 equiv) in anhydrous

acetonitrile (0.1 M) under a strict argon atmosphere. Causality: AgF₂ is highly moisture-

sensitive; water will rapidly quench the radical species and degrade the reagent.

Reagent Addition: Add AgF₂ (2.5 equiv) in a single portion at room temperature. The solution

will typically transition to a dark color.

Self-Validating Monitoring: Stir the reaction for 1–2 hours. Monitor progress via ¹⁹F NMR

spectroscopy. Validation checkpoint: The appearance of a distinct triplet resonance around

-220 ppm (²J_FH ≈ 47 Hz) confirms the formation of the -CH₂F group.

Quenching: Slowly pour the reaction mixture into a vigorously stirred solution of saturated

aqueous NaHCO₃. Causality: This safely neutralizes the HF byproduct and precipitates silver

salts.

Extraction & Purification: Extract with ethyl acetate (3x). Dry the combined organic layers

over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash

chromatography (Hexanes/EtOAc) to yield the target compound.

Method B: Deoxyfluorination via DAST
For laboratories starting from 6-amino-2-pyridinemethanol, Diethylaminosulfur trifluoride

(DAST) provides a direct route to the fluorinated product.

Causality & Mechanism: DAST activates the hydroxyl group by forming a dialkylaminosulfur

trifluoride intermediate. The reaction is thermodynamically driven by the formation of a highly

stable S=O bond in the byproduct, facilitating the nucleophilic displacement of the activated

oxygen by a fluoride ion[1].

Step-by-Step Protocol:

Preparation: Dissolve 6-amino-2-pyridinemethanol (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M)

under nitrogen.
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Thermal Control: Cool the reaction flask to -78 °C using a dry ice/acetone bath. Causality:

DAST reactions are highly exothermic. Low temperatures prevent elimination byproducts

(e.g., alkene formation) and uncontrolled decomposition.

Addition: Add DAST (1.1 equiv) dropwise over 15 minutes.

Reaction: Allow the mixture to slowly warm to room temperature over 2 hours. Monitor via

TLC until the polar starting material is consumed.

Quenching: Recool the mixture to 0 °C and carefully quench with saturated aqueous

NaHCO₃. Causality: Unreacted DAST reacts violently with water to release HF and CO₂;

cold, basic conditions safely neutralize this exotherm.

Isolation: Separate the organic layer, extract the aqueous layer with CH₂Cl₂, dry, and purify

via chromatography.
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Synthetic pathways for 6-(Fluoromethyl)pyridin-2-amine via C-H fluorination and
deoxyfluorination.

Applications in Drug Discovery and Agrochemistry
6-(Fluoromethyl)pyridin-2-amine is not an end-product but a highly functionalized

intermediate used to synthesize complex active pharmaceutical ingredients (APIs) and

agrochemicals.
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Neurological Drug Development (mGluR5 Antagonists): The compound is a critical amine

donor in the synthesis of thiazole-4-carboxamide derivatives. These derivatives act as potent,

selective antagonists of the metabotropic glutamate receptor 5 (mGluR5)[5]. By blocking

mGluR5, these compounds prevent the Gq-protein-mediated cleavage of PIP2 into IP3 and

DAG, thereby halting intracellular calcium release. This mechanism is actively investigated for

the treatment of acute and chronic neurological disorders, including anxiety, schizophrenia, and

Alzheimer's disease[5].
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Modulation of the mGluR5 signaling pathway by antagonists derived from 6-
(Fluoromethyl)pyridin-2-amine.
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Agrochemical Herbicides: In agricultural chemistry, the title compound is utilized to synthesize

novel heterocyclic amide compounds. These amides function as highly effective, low-dose

herbicides. The inclusion of the fluoromethylpyridine moiety ensures that the herbicide

maintains high efficacy against target weeds while exhibiting rapid metabolic clearance in non-

target organisms (mammals, fish, and beneficial insects), thereby reducing soil contamination

and subsequent crop damage[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. summit.sfu.ca [summit.sfu.ca]

2. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H
Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://patents.google.com/patent/WO2015037680A1/en
https://patents.google.com/patent/WO2015037680A1/en
https://patents.google.com/patent/WO2006074884A1/en
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4140590/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4227713/
https://pubs.acs.org/doi/10.1021/ja5049303
https://www.researchgate.net/publication/259357416_Selective_C-H_Fluorination_of_Pyridines_and_Diazines_Inspired_by_a_Classic_Amination_Reaction
https://www.researchgate.net/publication/258830418_ChemInform_Abstract_Selective_C-H_Fluorination_of_Pyridines_and_Diazines_Inspired_by_a_Classic_Amination_Reaction
https://summit.sfu.ca/item/17585
https://summit.sfu.ca/_flysystem/fedora/sfu_migrate/17626/synthesis_review_het-f-REV.pdf
https://www.benchchem.com/product/b8708632?utm_src=pdf-custom-synthesis#bc-rfq
https://summit.sfu.ca/_flysystem/fedora/sfu_migrate/17626/synthesis_review_het-f-REV.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4227713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4227713/
https://pubs.acs.org/doi/10.1021/ja5049303
https://www.researchgate.net/publication/258830418_ChemInform_Abstract_Selective_C-H_Fluorination_of_Pyridines_and_Diazines_Inspired_by_a_Classic_Amination_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8708632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. WO2006074884A1 - Thiazole-4-carboxamide derivatives as mglur5 antagonists - Google
Patents [patents.google.com]

6. WO2015037680A1 - Heterocyclic amide compound and herbicide - Google Patents
[patents.google.com]

To cite this document: BenchChem. [6-(Fluoromethyl)pyridin-2-amine molecular structure
and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8708632/docs#6-fluoromethyl-pyridin-2-amine-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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